Cas no 939053-53-9 (ethyl 5-(2-methoxyphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(2-methoxyphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 939053-53-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD18433854
• CID: 1000377
• PubChem ID: 57356240
• Update Time: 2025-04-20

ethyl 5-(2-methoxyphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-methoxyphenyl)-1H-pyrazole-5-carboxylate
• 3-(2-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(2-methoxyphenyl)-1H-pyrazole-3-carboxylate
• ethyl5-(2-methoxyphenyl)-1H-pyrazole-3-carboxylate
• J-510524
• SCHEMBL1528353
• 939053-53-9
• SCHEMBL18187534
• ETHYL 5-(2-METHOXY-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• MFCD18433854
• SB40098
• AKOS022177365
• CCOC(=O)C1=NNC(=C1)C1=CC=CC=C1OC
• EN300-1719371
• AKOS024259052
• DB-351443

• MDL： MFCD18433854
• Inchi： 1S/C13H14N2O3/c1-3-18-13(16)11-8-10(14-15-11)9-6-4-5-7-12(9)17-2/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： SLOVLBDAUGVQPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=C(C(=O)OCC)NN=1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.2Ų